Cas no 2138121-70-5 (2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane)
2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
- EN300-1168110
- 2138121-70-5
- 2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
-
- Inchi: 1S/C15H21N3O5S/c1-12-10-17(11-15(23-12)6-8-16-9-7-15)24(21,22)14-4-2-13(3-5-14)18(19)20/h2-5,12,16H,6-11H2,1H3
- InChI Key: MOKFOZAJHXZZAH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC(C)OC2(CCNCC2)C1)(=O)=O
Computed Properties
- Exact Mass: 355.12019195g/mol
- Monoisotopic Mass: 355.12019195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 113Ų
2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1168110-1.0g |
2138121-70-5 | 1g |
$0.0 | 2023-06-08 | |||
| Enamine | EN300-1168110-50mg |
2138121-70-5 | 50mg |
$1056.0 | 2023-10-03 | |||
| Enamine | EN300-1168110-100mg |
2138121-70-5 | 100mg |
$1106.0 | 2023-10-03 | |||
| Enamine | EN300-1168110-250mg |
2138121-70-5 | 250mg |
$1156.0 | 2023-10-03 | |||
| Enamine | EN300-1168110-500mg |
2138121-70-5 | 500mg |
$1207.0 | 2023-10-03 | |||
| Enamine | EN300-1168110-1000mg |
2138121-70-5 | 1000mg |
$1256.0 | 2023-10-03 | |||
| Enamine | EN300-1168110-2500mg |
2138121-70-5 | 2500mg |
$2464.0 | 2023-10-03 | |||
| Enamine | EN300-1168110-5000mg |
2138121-70-5 | 5000mg |
$3645.0 | 2023-10-03 | |||
| Enamine | EN300-1168110-10000mg |
2138121-70-5 | 10000mg |
$5405.0 | 2023-10-03 |
2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
Comprehensive Overview of 2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2138121-70-5)
2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2138121-70-5) is a specialized organic compound with a unique spirocyclic structure. This molecule features a 1-oxa-4,9-diazaspiro[5.5]undecane core, which is further modified with a 4-nitrobenzenesulfonyl group and a methyl substituent. Such structural complexity makes it a valuable intermediate in pharmaceutical research and fine chemical synthesis. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.
The spirocyclic framework of 2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane is noteworthy for its three-dimensional geometry, which can enhance binding affinity to biological targets. This property is highly sought after in modern drug design, where spiro compounds are gaining traction for their ability to improve drug selectivity and reduce off-target effects. The presence of the 4-nitrobenzenesulfonyl group also introduces potential for further chemical modifications, making this compound a versatile building block in medicinal chemistry.
In recent years, the demand for spirocyclic compounds like 2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. These technologies rely on structurally diverse libraries, and spirocyclic scaffolds are often prioritized due to their unique pharmacokinetic properties. Additionally, the nitro group in this compound offers opportunities for redox-based applications, such as in the development of bioactive probes or imaging agents.
From a synthetic chemistry perspective, 2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane poses interesting challenges and opportunities. The spirocyclic structure requires precise control over ring-forming reactions, while the sulfonyl and nitro functionalities provide handles for further derivatization. These features align with current trends in green chemistry, where efficient and atom-economical syntheses are prioritized to minimize waste and environmental impact.
The compound's potential extends beyond pharmaceuticals. Its unique structure could find applications in material science, particularly in the design of organic electronic materials or supramolecular assemblies. The nitrobenzenesulfonyl moiety, in particular, might contribute to interesting photophysical properties, making it relevant for optoelectronic applications. This versatility makes 2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane a compound of significant interest across multiple scientific disciplines.
Quality control and characterization of 2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane are critical for its reliable use in research. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to verify its purity and structural integrity. These quality assurance measures are particularly important given the compound's potential use in sensitive biological assays or as a reference standard.
As research into spirocyclic compounds continues to expand, 2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane stands out as a promising candidate for various applications. Its combination of structural novelty and functional versatility makes it a valuable asset in the toolkit of synthetic chemists and drug discovery researchers alike. Future studies may reveal additional utilities for this compound, particularly as new methodologies for spirocycle synthesis and functionalization continue to emerge in the scientific literature.
2138121-70-5 (2-Methyl-4-(4-nitrobenzenesulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)